Cas no 932796-15-1 (2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• CAS No: 932796-15-1
• MF: C₂₂H₂₃NO₃
• MW: 349.422926187515
• CID: 4720334
• Update Time: 2025-06-14

2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid
• STK502277
• 2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid

• Inchi： 1S/C22H23NO3/c1-4-5-10-26-17-8-6-16(7-9-17)20-13-19(22(24)25)18-12-14(2)11-15(3)21(18)23-20/h6-9,11-13H,4-5,10H2,1-3H3,(H,24,25)
• InChI Key： UBQRMHYPPAMPAU-UHFFFAOYSA-N
• SMILES： O(C1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=C(C)C=C(C)C2=N1)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 460
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932796-15-1)

2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932796-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This quinoline derivative is characterized by its unique molecular structure, which combines a butoxyphenyl moiety with a dimethylquinoline core and a carboxylic acid functional group. Such structural features make it a promising candidate for various applications, including drug development and advanced material synthesis.

In recent years, the demand for quinoline-based compounds has surged due to their versatile pharmacological properties. Researchers have explored 2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid for its potential anti-inflammatory, antimicrobial, and anticancer activities. The compound's butoxyphenyl group enhances its lipophilicity, which is crucial for improving bioavailability—a key factor in modern drug design. This aligns with the growing interest in bioavailability enhancement strategies and targeted drug delivery systems, topics frequently searched in academic and industrial circles.

The synthesis of CAS No. 932796-15-1 involves multi-step organic reactions, often starting with the condensation of substituted anilines with diketones to form the quinoline scaffold. Subsequent functionalization introduces the butoxyphenyl and carboxylic acid groups, requiring precise control over reaction conditions. This process highlights the compound's complexity and the need for advanced synthetic chemistry techniques, a subject of high interest among chemists and researchers.

Beyond pharmaceuticals, 2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid has potential applications in organic electronics and photovoltaic materials. Its conjugated system and electron-donating/accepting properties make it suitable for use in organic light-emitting diodes (OLEDs) and solar cells. These applications resonate with current trends in sustainable energy solutions and green chemistry, which dominate scientific discourse and public interest.

Analytical characterization of this compound typically employs techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure purity and confirm structural integrity, addressing the critical need for quality control in chemical synthesis—a recurring theme in laboratory workflows and industry standards.

In summary, 2-(4-Butoxyphenyl)-6,8-dimethylquinoline-4-carboxylic acid (CAS No. 932796-15-1) represents a multifaceted compound with broad applicability. Its relevance to drug discovery, material science, and sustainable technologies positions it at the forefront of interdisciplinary research. As scientific inquiries continue to explore its properties, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and energy.